Cas no 128049-14-9 (Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI))
![Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI) structure](https://www.kuujia.com/scimg/cas/128049-14-9x500.png)
128049-14-9 structure
Product name:Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI)
CAS No:128049-14-9
MF:C22H30O5
MW:374.470607280731
CID:230242
Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI)
- Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3
- Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,[1aS-(1aR*,3R*,3aS*,6R*,7Z,12aS*,12bS*)]-
- Verecynarmin G
- Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol, 1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate, (1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI)
-
- Inchi： 1S/C22H30O5/c1-12-8-17-15(13(2)11-25-17)9-18-21(4,7-6-16(12)24)19(26-14(3)23)10-20-22(18,5)27-20/h8,11,16,18-20,24H,6-7,9-10H2,1-5H3/b12-8-/t16-,18+,19-,20-,21+,22+/m0/s1
- InChI Key： XRWWMTCDGNEUFY-XZPMYQSQSA-N
- SMILES： O1C=C(C)C2C[C@@]3([H])[C@@]4(C)O[C@@]4([H])C[C@H](OC(=O)C)[C@]3(C)CC[C@H](O)C(C)=CC1=2 |c:28|
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 488.9±45.0 °C(Predicted)
- PSA: 52.54
- pka: 14.22±0.70(Predicted)
Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI) Related Literature
-
Fred Wudl Energy Environ. Sci., 2013,6, 392-406
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
-
Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
-
Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
128049-14-9 (Oxireno[5',6']benzo[1',2':4,5]cyclodeca[1,2-b]furan-3,6-diol,1a,2,3,3a,4,5,6,12,12a,12b-decahydro-3a,7,11,12b-tetramethyl-, 3-acetate,(1aS,3S,3aR,6S,7Z,12aR,12bR)- (9CI)) Related Products
- 204203-14-5(2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE)
- 59467-98-0(3H-1,4-Benzodiazepin-2-amine, N-methyl-N-nitroso-5-phenyl-)
- 850131-81-6(1,3-Propanediamine, N,N'-bis(phenyl-2-pyridinylmethylene)-)
- 918639-02-8(Phenol, 3-[(phenyl-2-pyridinylmethylene)amino]-)
- 488856-56-0(Benzenamine, 2,6-diethyl-N-(1H-pyrrol-2-ylmethylene)- (9CI))
- 204203-16-7(2,6-Bis[1-[(2,6-dimethylphenyl)imino]ethyl]pyridine)
- 210537-32-9(2,6-bis[1-(2-methylphenylimino)ethyl]pyridine)
- 59468-32-5(3H-1,4-Benzodiazepin-2-amine, 7-ethyl-5-(2-fluorophenyl)-N-methyl-)
- 59467-97-9(3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl-)
- 681213-35-4(Benzenamine,N-[1-[6-[1-[[3,5-bis(1,1-dimethylethyl)phenyl]imino]ethyl]-2-pyridinyl]ethylidene]-2,4,6-trimethyl-)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
